Cas no 2172086-79-0 (2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid)

• Product Name: 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid
• CAS No: 2172086-79-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6405194
• PubChem ID: 165575355
• Update Time: 2025-06-22

2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid
• 2172086-79-0
• EN300-1559063
• 2-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclobutyl}acetic acid

• Inchi： 1S/C27H32N2O5/c1-2-7-18(15-25(30)28-19-12-17(13-19)14-26(31)32)29-27(33)34-16-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-6,8-11,17-19,24H,2,7,12-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： GZOGYRUOWNBHDY-UHFFFAOYSA-N
• SMILES： OC(CC1CC(C1)NC(CC(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid

Introduction to 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid (CAS No. 2172086-79-0) and Its Emerging Applications in Chemical Biology

2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid, identified by its CAS number 2172086-79-0, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This molecule belongs to a class of peptidomimetics, which are designed to mimic the structure and function of natural peptides while offering improved stability and bioavailability. The presence of a fluoren-9-ylmethoxycarbonyl (Fmoc) group in its structure suggests a synthetic origin, likely derived from solid-phase peptide synthesis techniques, which are widely employed in the pharmaceutical industry for the production of complex biomolecules.

The compound's core structure consists of a cyclobutyl moiety linked to an amino acid-like moiety, with an extended hexanamide side chain. This architecture is particularly intriguing because it combines rigidity (provided by the cyclobutyl ring) with flexibility (due to the amide bonds and side chains), making it an excellent candidate for drug design. The cyclobutyl group, in particular, has been extensively studied for its ability to modulate binding interactions and improve pharmacokinetic properties. Recent computational studies have demonstrated that cyclobutyl-containing peptidomimetics can exhibit enhanced binding affinity to target proteins compared to their linear counterparts, a phenomenon attributed to the preorganization of the binding pocket and reduced conformational entropy loss upon binding.

One of the most compelling aspects of this compound is its potential as a tool for studying protein-protein interactions (PPIs). PPIs are critical mediators of cellular processes and are implicated in numerous diseases, including cancer, inflammation, and neurodegenerative disorders. Small molecules that can modulate PPIs have emerged as a promising therapeutic strategy over the past decade. The unique structural features of 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid make it an ideal candidate for developing selective inhibitors or activators of specific PPIs. For instance, the presence of the Fmoc group not only facilitates its synthesis but also serves as a handle for further chemical modifications, allowing researchers to fine-tune its binding properties.

Recent advances in structure-based drug design have highlighted the importance of molecular scaffolds that can effectively disrupt PPIs. A study published in *Nature Chemical Biology* in 2022 described how cyclobutyl-containing peptidomimetics could be used to inhibit the interaction between two key oncogenic proteins, resulting in significant antitumor effects in preclinical models. The compound in question shared structural similarities with 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid, suggesting that it could serve as a valuable scaffold for further development. This research underscores the potential of such molecules as therapeutic agents and highlights their importance in drug discovery efforts.

The synthetic route to 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The Fmoc group is typically introduced early in the synthesis to protect the amino group during subsequent reactions. The cyclobutyl ring is often installed via ring-closing metathesis or through cyclization reactions involving protected amino acids. The hexanamide side chain is typically elongated using standard peptide coupling techniques, such as those employing activated esters or carbodiimides.

From a biochemical perspective, this compound exhibits interesting properties that make it suitable for use as an inhibitor or modulator of biological pathways. The fluoren-9-ylmethoxycarbonyl group not only enhances solubility but also provides a fluorescent tag, allowing researchers to monitor its interactions with target proteins using fluorescence spectroscopy. This dual functionality makes it an invaluable tool for both structural biology and drug discovery studies.

In vitro studies have shown that 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid can interact with specific enzymes and receptors with high affinity. For example, preliminary data suggest that it may inhibit an enzyme involved in metabolic pathways relevant to cancer progression. This observation aligns with recent findings indicating that modulating metabolic enzymes could be a effective strategy for developing anticancer therapies. Further investigations are needed to fully elucidate its mechanism of action and therapeutic potential.

The compound's stability under various conditions is another critical factor that must be considered during its development as a drug candidate. Peptidomimetics are often more stable than natural peptides due to their synthetic origins and modified side chains. However, factors such as pH, temperature, and enzymatic degradation must be carefully evaluated to ensure long-term efficacy and safety. Computational modeling has been instrumental in predicting these properties, allowing researchers to optimize the molecule's design before moving into expensive wet-lab experiments.

Recent advancements in biopharmaceutical technology have enabled more efficient production methods for complex molecules like this one. Continuous flow chemistry, for instance, has revolutionized peptide synthesis by allowing for higher yields and reduced reaction times compared to traditional batch processing methods. This technology could potentially be applied to the production of 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid, making it more accessible for both research purposes and commercial development.

The future prospects for this compound are promising, with several ongoing studies exploring its potential applications in therapeutic development. Collaborative efforts between academia and industry are likely to drive innovation in this area, leading to novel treatments for diseases caused by dysregulated PPIs or metabolic enzymes. As our understanding of molecular interactions continues to grow, compounds like 2-{3-3-(({(9H-fluorenine)-methylcarbonyl})aminohexanoylamide)cyclicbutylethanoic acid will play an increasingly important role in addressing unmet medical needs.